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Introduction

A Disintegrin and Metalloproteinase with Thrombospondin Motifs 4 (ADAMTS-4), also known

as aggrecanase-1, is a critical zinc-dependent endopeptidase. Its primary function involves the

degradation of aggrecan, a major proteoglycan component of the extracellular matrix (ECM) in

articular cartilage. The enzymatic activity of ADAMTS-4 is strongly implicated in the pathology

of joint-destructive diseases such as osteoarthritis (OA), where excessive aggrecan cleavage

leads to cartilage breakdown and loss of joint function. Consequently, ADAMTS-4 is a

significant therapeutic target for the development of inhibitors aimed at slowing OA

progression.

Determining the kinetic parameters of ADAMTS-4, specifically the Michaelis constant (Km) and

maximum velocity (Vmax), is fundamental for characterizing its enzymatic efficiency and for

evaluating the potency and mechanism of potential inhibitors. The Km value represents the

substrate concentration at which the reaction velocity is half of Vmax, indicating the affinity of

the enzyme for the substrate. Vmax reflects the maximum rate of the reaction when the

enzyme is saturated with the substrate.
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This protocol outlines a continuous fluorometric assay for determining the Km and Vmax of

ADAMTS-4 using a specific FRET (Fluorescence Resonance Energy Transfer) peptide

substrate. While this guide provides a general framework, it is adaptable for various FRET

substrates, such as the specific peptide Waag-3R, by adjusting excitation/emission

wavelengths to match the substrate's fluorophore/quencher pair. The assay relies on the

cleavage of a peptide sequence that mimics the ADAMTS-4 cleavage site in aggrecan,

separating a fluorophore from a quencher and resulting in a quantifiable increase in

fluorescence.

Signaling Pathway and Experimental Workflow
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Step 1: Reagent Preparation
(Buffer, Substrate Dilutions, Active Enzyme)

Step 2: Assay Plate Setup
(Add Buffer and Substrate to Wells)

Step 3: Reaction Initiation
(Add Active ADAMTS-4 to Wells)

Step 4: Kinetic Read
(Measure Fluorescence Increase Over Time at 37°C)

Step 5: Data Analysis

Calculate Initial Velocity (V₀)
from Linear Slope (RFU/min)

Plot V₀ vs. [Substrate]

Fit Data to Michaelis-Menten Equation
(Non-linear Regression)

Determine Km and Vmax
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To cite this document: BenchChem. [Application Note: Determination of ADAMTS-4 Kinetic
Parameters (Km and Vmax)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388637/docs#application-note-determination-of-
adamts-4-kinetic-parameters-km-and-vmax]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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